Cas no 2138566-78-4 (1-(3-methylcyclobutyl)methyl-3-(pyrimidin-4-yl)-1H-pyrazol-5-amine)
1-(3-methylcyclobutyl)methyl-3-(pyrimidin-4-yl)-1H-pyrazol-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-methylcyclobutyl)methyl-3-(pyrimidin-4-yl)-1H-pyrazol-5-amine
- EN300-1179490
- 2138566-78-4
- 1-[(3-methylcyclobutyl)methyl]-3-(pyrimidin-4-yl)-1H-pyrazol-5-amine
-
- Inchi: 1S/C13H17N5/c1-9-4-10(5-9)7-18-13(14)6-12(17-18)11-2-3-15-8-16-11/h2-3,6,8-10H,4-5,7,14H2,1H3
- InChI Key: CEVGSWPAGVRXHC-UHFFFAOYSA-N
- SMILES: N1(C(=CC(C2C=CN=CN=2)=N1)N)CC1CC(C)C1
Computed Properties
- Exact Mass: 243.14839556g/mol
- Monoisotopic Mass: 243.14839556g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 279
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 69.6Ų
1-(3-methylcyclobutyl)methyl-3-(pyrimidin-4-yl)-1H-pyrazol-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1179490-0.05g |
1-[(3-methylcyclobutyl)methyl]-3-(pyrimidin-4-yl)-1H-pyrazol-5-amine |
2138566-78-4 | 0.05g |
$1068.0 | 2023-06-08 | ||
| Enamine | EN300-1179490-0.1g |
1-[(3-methylcyclobutyl)methyl]-3-(pyrimidin-4-yl)-1H-pyrazol-5-amine |
2138566-78-4 | 0.1g |
$1119.0 | 2023-06-08 | ||
| Enamine | EN300-1179490-0.25g |
1-[(3-methylcyclobutyl)methyl]-3-(pyrimidin-4-yl)-1H-pyrazol-5-amine |
2138566-78-4 | 0.25g |
$1170.0 | 2023-06-08 | ||
| Enamine | EN300-1179490-0.5g |
1-[(3-methylcyclobutyl)methyl]-3-(pyrimidin-4-yl)-1H-pyrazol-5-amine |
2138566-78-4 | 0.5g |
$1221.0 | 2023-06-08 | ||
| Enamine | EN300-1179490-1.0g |
1-[(3-methylcyclobutyl)methyl]-3-(pyrimidin-4-yl)-1H-pyrazol-5-amine |
2138566-78-4 | 1g |
$1272.0 | 2023-06-08 | ||
| Enamine | EN300-1179490-2.5g |
1-[(3-methylcyclobutyl)methyl]-3-(pyrimidin-4-yl)-1H-pyrazol-5-amine |
2138566-78-4 | 2.5g |
$2492.0 | 2023-06-08 | ||
| Enamine | EN300-1179490-5.0g |
1-[(3-methylcyclobutyl)methyl]-3-(pyrimidin-4-yl)-1H-pyrazol-5-amine |
2138566-78-4 | 5g |
$3687.0 | 2023-06-08 | ||
| Enamine | EN300-1179490-10.0g |
1-[(3-methylcyclobutyl)methyl]-3-(pyrimidin-4-yl)-1H-pyrazol-5-amine |
2138566-78-4 | 10g |
$5467.0 | 2023-06-08 | ||
| Enamine | EN300-1179490-50mg |
1-[(3-methylcyclobutyl)methyl]-3-(pyrimidin-4-yl)-1H-pyrazol-5-amine |
2138566-78-4 | 50mg |
$1068.0 | 2023-10-03 | ||
| Enamine | EN300-1179490-100mg |
1-[(3-methylcyclobutyl)methyl]-3-(pyrimidin-4-yl)-1H-pyrazol-5-amine |
2138566-78-4 | 100mg |
$1119.0 | 2023-10-03 |
1-(3-methylcyclobutyl)methyl-3-(pyrimidin-4-yl)-1H-pyrazol-5-amine Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
Additional information on 1-(3-methylcyclobutyl)methyl-3-(pyrimidin-4-yl)-1H-pyrazol-5-amine
1-(3-Methylcyclobutyl)methyl-3-(pyrimidin-4-yl)-1H-pyrazol-5-amine: A Comprehensive Overview
The compound 1-(3-methylcyclobutyl)methyl-3-(pyrimidin-4-yl)-1H-pyrazol-5-amine, identified by the CAS number 2138566-78-4, is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of heterocyclic compounds, which are widely studied due to their unique properties and versatile applications in drug discovery, material science, and catalysis.
The molecular structure of this compound is characterized by a pyrazole ring system, which is fused with a pyrimidine moiety. The presence of the pyrimidine group at the 4-position of the pyrazole ring introduces significant electronic and steric effects, making it a valuable component in designing bioactive molecules. Additionally, the substitution at the 5-position of the pyrazole ring with a 3-methylcyclobutylmethyl group further enhances its structural complexity and functional diversity.
Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry. For instance, researchers have explored the potential of pyrazole derivatives as inhibitors of various enzymes, including kinases and proteases. The integration of a pyrimidine ring into the structure has been shown to enhance binding affinity to target proteins, making this compound a promising candidate for drug development.
In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution and cyclization reactions. The use of transition metal catalysts has been reported to significantly improve the yield and selectivity of these reactions. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the pyrimidine-pyrazole framework efficiently.
The application of computational chemistry techniques has also played a pivotal role in understanding the properties of this compound. Quantum mechanical calculations have provided insights into its electronic structure, stability, and reactivity. These studies have revealed that the compound exhibits a high degree of conjugation due to the aromatic nature of both the pyrimidine and pyrazole rings, which contributes to its photostability and thermal resistance.
Furthermore, this compound has shown potential in materials science as a precursor for constructing advanced materials such as coordination polymers and metal-organic frameworks (MOFs). Its ability to act as a ligand for metal ions has been exploited in designing porous materials with applications in gas storage and separation.
In conclusion, 1-(3-methylcyclobutyl)methyl-3-(pyrimidin-4-yl)-1H-pyrazol-5-amine is a multifaceted compound with promising applications across various domains. Its unique structure, derived from the combination of pyrazole and pyrimidine moieties, coupled with recent advancements in synthetic methodologies and computational modeling, positions it as a valuable asset in both academic research and industrial applications.
2138566-78-4 (1-(3-methylcyclobutyl)methyl-3-(pyrimidin-4-yl)-1H-pyrazol-5-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)